N-(4-chlorophenyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-3-[[1-[(4-methylphenyl)methyl]-6-oxopyridine-3-carbonyl]amino]urea
• InChI: InChI=1S/C21H19ClN4O3/c1-14-2-4-15(5-3-14)12-26-13-16(6-11-19(26)27)20(28)24-25-21(29)23-18-9-7-17(22)8-10-18/h2-11,13H,12H2,1H3,(H,24,28)(H2,23,25,29)
• InChI Key: MYHAYRHFMQSMPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C=CC2=O)C(=O)NNC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C21H19ClN4O3
• Molecular Weight: 410.9 g/mol

Description

N-(4-chlorophenyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C21H19ClN4O3 and its molecular weight is 410.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and antimicrobial evaluation of compounds structurally related to N-(4-chlorophenyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide, emphasizing the importance of these compounds in developing new antimicrobial agents. The studies involve complex synthetic routes leading to various derivatives with potential biological activities (Abdelghani et al., 2017).

Antimicrobial Activity

A significant area of application is the investigation of antimicrobial properties. Compounds synthesized using structures related to this compound have been evaluated for their antimicrobial activities against a range of Gram-positive and Gram-negative bacteria. These studies contribute to the search for new antimicrobial agents capable of combating resistant strains of bacteria (Ahsan et al., 2016).

Structural Studies

Crystallographic studies have been performed to understand the solid-state structure of compounds similar to this compound. These studies provide valuable insights into the molecular conformation, hydrogen bonding, and overall crystal packing, which are crucial for understanding the physicochemical properties and potential interaction mechanisms of these compounds (Xia, 2001).

Novel Compound Synthesis

The chemical synthesis of novel compounds using the core structure of this compound as a starting point has led to the discovery of diverse derivatives. These derivatives have been characterized and evaluated for various biological activities, contributing to the development of new therapeutic agents (Fikry et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to target theryanodine receptor (RyR) , which is a promising target for the development of novel insecticides .

Mode of Action

Compounds with similar structures have been shown to interact with their targets through ahydrazine-directed C–H functionalization pathway . This interaction can lead to changes in the target, potentially affecting its function.